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Introduction

Triphenylmethane, a colorless crystalline solid with the chemical formula (CeHs)sCH,
represents a cornerstone in the history of organic chemistry.[1] While unassuming in its pure
form, its molecular framework is the parent structure for a vast and vibrant class of synthetic
compounds known as triarylmethane dyes.[1] The discovery and subsequent synthesis of
triphenylmethane were pivotal moments that not only advanced the theoretical understanding
of chemical structures but also fueled the burgeoning synthetic dye industry of the 19th century.
This guide provides an in-depth look into the historical context of its discovery, details the key
experimental protocols for its synthesis, presents its core physicochemical properties, and
outlines the timeline of its development and the related milestones that shaped modern
chemistry.

Historical Overview and Discovery

The mid-19th century was a transformative period for organic chemistry, moving from the
theory of vitalism—the idea that organic compounds could only be produced by living
organisms—to the dawn of synthetic organic chemistry.[2] A pivotal figure in this era was the
German chemist August Kekulé, who was a principal founder of the theory of chemical
structure.[3] His groundbreaking proposal in 1865 for the cyclic, hexagonal structure of
benzene revolutionized the understanding of aromatic compounds and laid the theoretical
groundwork for countless subsequent discoveries.[4][5]
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It was within this fertile scientific landscape that triphenylmethane was first synthesized. In
1872, August Kekulé and his student, A. Franchimont, reported the first synthesis of the
compound by heating diphenylmercury with benzal chloride.[1]

This initial discovery was soon followed by the development of more practical and scalable
synthetic routes. The advent of the Friedel-Crafts reaction in 1877 by Charles Friedel and
James Crafts provided a powerful new tool for alkylating and acylating aromatic rings. This
reaction quickly became the premier method for producing triphenylmethane, typically by
reacting three equivalents of benzene with chloroform in the presence of a Lewis acid catalyst
like aluminum chloride.[6][7]

The discovery of triphenylmethane was intrinsically linked to the explosive growth of the
synthetic dye industry. This industrial revolution was sparked by the serendipitous discovery of
mauveine, the first synthetic dye, by William Henry Perkin in 1856 while he was a student of
August Wilhelm von Hofmann.[8][9][10] Perkin's discovery demonstrated that valuable, brightly
colored dyes could be synthesized from simple organic molecules derived from coal tar, a
readily available industrial byproduct.[11][12] This spurred intense competition among chemists
to develop new synthetic colors.[13]

Following Perkin's breakthrough, the first triphenylmethane dye, fuchsine (also known as
magenta), was developed between 1858 and 1859 by Francois-Emmanuel Verguin.[13][14][15]
This intensely colored reddish-purple dye confirmed the immense potential of the
triphenylmethane scaffold.[14] The class of triphenylmethane dyes expanded rapidly to
include a wide spectrum of reds, violets, blues, and greens, with another major dye, crystal
violet, being introduced in 1883.[16][17] The structures of these dyes were elucidated in 1878
by Emil Fischer, who demonstrated their relationship to the parent triphenylmethane
hydrocarbon.[14]

Data Presentation: Physicochemical Properties of
Triphenylmethane

The following table summarizes the key quantitative properties of triphenylmethane, which are
crucial for its application in synthesis and materials science.
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Property Value Citations
Molecular Formula CioH1s [1][18]
Molecular Weight 244.34 g/mol [19][20]

Colorless to light brown
Appearance _ _ [19][21]
crystalline solid

Melting Point 92-94 °C [20][21]
Boiling Point 359 °C [1][20]
Density 1.014 g/cm3 [21]

Insoluble in water; Soluble in
N nonpolar organic solvents such
Solubility [1][21]
as benzene, chloroform,

ethanol, and ether.

Acidity (pKa) ~33 [1]

Experimental Protocols: Synthesis of
Triphenylmethane

The Friedel-Crafts reaction is the most common and versatile method for synthesizing
triphenylmethane. The following protocol is adapted from the peer-reviewed procedure
published in Organic Syntheses, which utilizes benzene and carbon tetrachloride.[6][7] This
method proceeds in two main stages: the formation of a triphenylmethyl chloride-aluminum
chloride adduct, followed by hydrolysis to yield triphenylmethane.[1]

Protocol: Friedel-Crafts Synthesis from Benzene and
Carbon Tetrachloride

Materials & Equipment:
e Reactants:

o Dry Benzene (CeHe): 292 g (3.7 moles)
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[e]

Dry Carbon Tetrachloride (CCls): 116 g (0.75 mole)

o

Anhydrous Aluminum Chloride (AICI3), lump form: 100 g (0.75 mole)

o |ce

[¢]

Concentrated Hydrochloric Acid (HCI)

[e]

Ethyl Alcohol (95%)
e Equipment:
o 1-Liter round-bottom flask
o Reflux condenser with a calcium chloride drying tube
o 5-Liter flask
o Steam bath
o Separatory funnel
o Distillation apparatus (for atmospheric and reduced pressure)
o Buchner funnel and filter flask
o |ce water bath
Procedure:

o Reaction Setup: To a 1-L round-bottom flask equipped with a reflux condenser, add 292 g of
dry benzene and 116 g of dry carbon tetrachloride.[6]

o Catalyst Addition: Add 100 g of anhydrous aluminum chloride in lumps to the mixture.
Immediately connect the flask to the reflux condenser fitted with a calcium chloride tube to
protect the reaction from atmospheric moisture.[6]

e Reaction Incubation: Immediately immerse the reaction flask in an ice water bath. Allow the
flask to stand for 24 hours. The temperature of the bath can be allowed to rise gradually to
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room temperature during this period.[6]

o Hydrolysis and Workup: After 24 hours, carefully pour the reaction mixture into a 5-L flask
containing 650 g of crushed ice and 25 mL of concentrated hydrochloric acid.[6]

o Extraction: Add 1 L of benzene to the 5-L flask and heat the mixture on a steam bath under
the reflux condenser. After boiling gently for 5-10 minutes to decompose the intermediate
complex, cool the mixture to 40-50°C. Transfer the mixture to a large separatory funnel and
separate the benzene layer.[6]

e Washing: Wash the benzene layer with 700 mL of warm water containing 25 mL of
concentrated hydrochloric acid.[6]

« Distillation: Distill the washed benzene layer under atmospheric pressure to remove the
benzene solvent. Transfer the residue to a smaller flask and distill under reduced pressure,
collecting the fraction that boils between 190-215°C at 10 mm Hg. This fraction, which
weighs between 135-160 g, will solidify upon cooling.[6]

 Purification (Recrystallization): Recrystallize the solid product from 550—-650 mL of ethyl
alcohol. The pure triphenylmethane will crystallize as colorless needles.[6]

« |solation: Collect the crystals by suction filtration using a Blichner funnel, wash them twice
with 30-mL portions of fresh, cold alcohol, and allow them to air dry. The final yield of pure
triphenylmethane is typically between 125-154 g (68—84% of the theoretical amount).[6]

Visualization of Key Discoveries

The following diagram illustrates the timeline of key events surrounding the discovery of
triphenylmethane and the rise of the synthetic dye industry in the 19th century.
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Caption: A timeline of key 19th-century discoveries in organic chemistry.

Conclusion

The discovery of triphenylmethane by August Kekulé was a direct consequence of the rapid
theoretical advancements in structural organic chemistry that he himself had pioneered. This
seemingly simple hydrocarbon became the foundational scaffold for the triarylmethane dyes, a
class of compounds that transformed the textile industry and demonstrated the immense
commercial potential of synthetic organic chemistry. The development of efficient synthetic
routes, such as the Friedel-Crafts reaction, made triphenylmethane and its derivatives readily
accessible, further fueling innovation. Today, while the primary application of
triphenylmethane remains in the synthesis of dyes and indicators, its derivatives continue to
be explored for novel applications in medicine and materials science, cementing its legacy as a
molecule of historical and ongoing scientific importance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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